Cas no 14469-11-5 (2-(2-Oxopropanoylamino)benzoic acid)

• Product name: 2-(2-Oxopropanoylamino)benzoic acid
• CAS No: 14469-11-5
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 2657157

2-(2-Oxopropanoylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxopropanoylamino)benzoic acid
• 2-(N-Pyruvoylamino)benzoic acid
• Anthranilic acid, N-pyruvoyl-
• 2-(Pyruvoylamino)benzoic acid #
• IVKZPDQQIREUCR-UHFFFAOYSA-N
• 2-(2-Oxopropanoylamino)benzoic acid

• Inchi： 1S/C10H9NO4/c1-6(12)9(13)11-8-5-3-2-4-7(8)10(14)15/h2-5H,1H3,(H,11,13)(H,14,15)
• InChI Key： IVKZPDQQIREUCR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC(C(C)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.8
• Topological Polar Surface Area: 83.5